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Compound of Interest

Ethyl 3-oxo-3-(thiophen-2-
Compound Name:
yl)propanoate

Cat. No.: B089249

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended for informational purposes only and is not a substitute for a certified
Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). It is compiled from publicly
available data and is intended for use by qualified individuals trained in handling hazardous
chemicals. Always consult a certified SDS and follow all applicable safety regulations and
institutional protocols.

Chemical Identification and Physical Properties

Ethyl 3-oxo0-3-(thiophen-2-yl)propanoate is a beta-keto ester derivative containing a
thiophene ring. It is a versatile intermediate in organic synthesis, particularly in the preparation
of pharmaceutical compounds and other bioactive molecules.

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name ethyl 3-oxo-3-(thiophen-2-yl)propanoate
Ethyl 2-thiophenoylacetate, 3-Oxo-3-thiophen-2-
Synonyms o )
yl-propionic acid ethyl ester
CAS Number 13669-10-8[1]

Molecular Formula

CoH1003S][2]

Molecular Weight

198.24 g/mol [2]

InChl Key

VKSDKUXHVLZDHO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=0)CC(=0)C1=CC=CS1

Table 2: Physical and Chemical Properties

Property Value Source

Physical State Liquid or Solid Guidechem
Melting Point 24 °C Guidechem
Boiling Point 130 °C @ 0.3 mmHg ChemicalBook
Density 1.212 + 0.06 g/cm3 ECHEMI
Refractive Index 1.5400 to 1.5440 Parchem, ECHEMI
pKa 9.79 £ 0.46 ECHEMI

PSA 71.6 A2 PubChem

Hazard Identification and GHS Classification

Based on aggregated data from multiple suppliers, Ethyl 3-oxo-3-(thiophen-2-yl)propanoate

is classified as a hazardous substance.[2] The GHS classification is summarized below.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[2]

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
L irritation[2]
tract irritation)

GHS Pictogram:

lwsalt text

Signal Word: Warning
Precautionary Statements:

A comprehensive list of precautionary statements includes:

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,
P362

Storage: P403+P233, P405

Disposal: P501

Toxicological Information

Specific quantitative toxicological data such as LD50 (oral, dermal) and LC50 (inhalation) for
Ethyl 3-oxo0-3-(thiophen-2-yl)propanoate are not readily available in the public domain. The
hazard classification is based on notifications to the ECHA C&L Inventory.[2] The primary
toxicological concerns are irritation to the skin, eyes, and respiratory system upon direct
contact or inhalation.
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Experimental Protocols
Synthesis of Ethyl 3-0x0-3-(thiophen-2-yl)propanoate

The following is a general laboratory-scale synthesis procedure adapted from the literature.
Reaction Scheme:
2-acetylthiophene + Diethyl carbonate — Ethyl 3-oxo0-3-(thiophen-2-yl)propanoate

Materials and Reagents:

2-acetylthiophene

e Diethyl carbonate

e Sodium hydride (60% dispersion in mineral oil)
e Toluene (anhydrous)

» Glacial acetic acid

o Deionized water

e Magnesium sulfate (anhydrous)

o Ethyl acetate

Hexane

Procedure:

o Under an inert atmosphere (e.g., argon or nitrogen), suspend sodium hydride in anhydrous
toluene in a flame-dried reaction flask.

o Add diethyl carbonate to the suspension.

o Heat the reaction mixture to 90 °C with stirring.
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e Slowly add a solution of 2-acetylthiophene in anhydrous toluene to the reaction mixture over
a period of 3 hours.

e Maintain the reaction at 90 °C for an additional 16 hours after the addition is complete.
e Cool the reaction mixture to room temperature.

o Carefully quench the reaction by the slow addition of glacial acetic acid.

o Add deionized water and transfer the mixture to a separatory funnel.

o Separate the organic layer. Extract the aqueous layer with ethyl acetate.

o Combine all organic layers and wash with brine.

e Dry the combined organic layer over anhydrous magnesium sulfate.

 Filter and concentrate the solvent under reduced pressure to yield the crude product.

» Purify the crude product by column chromatography on silica gel using a mixture of
cyclohexane and ethyl acetate as the eluent.

Safe Handling and Personal Protective Equipment (PPE)

Given the hazardous nature of the compound, the following safe handling procedures and PPE
are recommended.

Caption: Workflow for the safe handling of Ethyl 3-oxo-3-(thiophen-2-yl)propanoate.

First-Aid and Emergency Procedures

Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Emits toxic fumes of carbon oxides and sulfur oxides under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Storage and Disposal

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
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o Keep away from heat, sparks, and open flames.

» Store away from oxidizing agents.

 Recommended storage temperature is 2-8°C.

Disposal:

» Dispose of this chemical in accordance with federal, state, and local regulations.
e Do not allow it to enter drains or waterways.

o Contaminated packaging should be treated as the chemical itself.

Ecological Information

Specific data on the ecotoxicity of Ethyl 3-oxo-3-(thiophen-2-yl)propanoate is not readily
available. Due to its chemical structure and the presence of a thiophene ring, it should be
handled in a manner that prevents its release into the environment.

Regulatory Information

This compound is subject to GHS classification and labeling. Researchers should consult their
institutional safety office and local regulations for any additional reporting or handling
requirements.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between exposure routes and the
resulting health hazards based on the GHS classification.
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Routes of Exposure Health Hazards (GHS Classification)

Direct Eye Contact [——®| Serious Eye Irritation (Category 2A)

Direct Skin Contact » Skin Irritation (Category 2)

Inhalation of Vapors/Aerosols —®>| Respiratory Tract Irritation (STOT SE 3)

Click to download full resolution via product page

Caption: Relationship between exposure routes and GHS health hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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